trans-4-Cyclohexyl-L-proline hydrochloride

Description

Trans-4-Cyclohexyl-L-proline hydrochloride is a proline derivative with the CAS number 90657-55-9 . It appears as a white crystalline powder and is soluble in water and ethanol . This compound is used in the synthesis of angiotensin-converting enzyme inhibitors, such as Fosinopril, and has gained attention in the pharmaceutical industry for its various applications .

This compound exhibits anti-inflammatory, analgesic, antiviral, and anti-tumor properties, making it a candidate for developing new drugs . Specifically, it has shown promise in treating inflammatory conditions like rheumatoid arthritis and psoriasis by inhibiting pro-inflammatory cytokines . It also inhibits pain-inducing chemicals, which makes it effective against neuropathic, chronic, and postoperative pain . Furthermore, it can prevent viral infections by inhibiting viral replication and reduce tumor growth by inhibiting tumor cell proliferation and inducing tumor cell apoptosis .

Another similar chemical compound is trans-4-Cyclohexyl-L-proline (CAS 103201-78-1), which is also used as a pharmaceutical intermediate . Both compounds are related to proline, an amino acid, and share a cyclohexyl group attached to the proline ring . Trans-4-Cyclohexyl-L-proline is used in the synthesis of Fosinopril .

• CAS No.: 90657-55-9
• Product Name: trans-4-Cyclohexyl-L-proline hydrochloride
• Molecular Formula: C11H20NO2Cl
• Molecular Weight: 233.73 g/mol
• IUPAC Name: (2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C11H19NO2.ClH/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8;/h8-10,12H,1-7H2,(H,13,14);1H/t9-,10+;/m1./s1
• Standard InChIKey: BHGFUQJUTOVQOS-UXQCFNEQSA-N
• SMILES: C1CCC(CC1)C2CC(NC2)C(=O)O.Cl
• Canonical SMILES: C1CCC(CC1)C2CC(NC2)C(=O)O.Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: trans-4-Cyclohexyl-L-proline hydrochloride; (4S)-4-Cyclohexyl-L-proline Hydrochloride
• PubChem Compound: 12805591
• Last Modified: Aug 15 2023